Cas no 798544-25-9 (2-(2-{4-(4-chlorophenyl)(phenyl)methylpiperazin-1-yl}ethoxy)acetic acid hydrochloride)

• Product Name: 2-(2-{4-(4-chlorophenyl)(phenyl)methylpiperazin-1-yl}ethoxy)acetic acid hydrochloride
• CAS No: 798544-25-9
• MF: C₂₁H₂₆Cl₂N₂O₃
• MW: 425.348743915558
• MDL: MFCD01861683
• CID: 531724
• PubChem ID: 9551858
• Update Time: 2025-04-19

2-(2-{4-(4-chlorophenyl)(phenyl)methylpiperazin-1-yl}ethoxy)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid hydrochloride
• (2-{4-[(4-Chlorophenyl)(phenyl)methyl]-1-piperazinyl}ethoxy)aceti c acid hydrochloride (1:1)
• Acetic acid, [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-,monohydrochloride
• levocetirizine hydrochloride
• 2-(2-{4-(4-chlorophenyl)(phenyl)methylpiperazin-1-yl}ethoxy)acetic acid hydrochloride
• CETIRIZINE HYDROCHLORIDE
• CUSPGNDCPOVPBA-UHFFFAOYSA-N
• MLS002222268
• NSC759102
• AKOS016002146
• 798544-25-9
• SMR000145214
• SCHEMBL41108
• MFCD00941428
• 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid;hydrochloride
• Cetirizine monohydrochloride (1:1)
• cetirizinhydrochlorid
• 2-(2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)aceticacidhydrochloride
• Cetirizine Hydrochloride,(S)
• DTXSID301016667
• C21H26Cl2N2O3
• CHEMBL1201113
• MLS000551288
• EN300-306235
• 2-(2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)acetic acid hydrochloride
• CETIRIZINE HYDROCHLORIDE/ CETIRIZINE DIHYDROCHLORIDE
• Pharmakon1600-01505371

• MDL： MFCD01861683
• Inchi： 1S/C21H25ClN2O3.ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;/h1-9,21H,10-16H2,(H,25,26);1H
• InChI Key： CUSPGNDCPOVPBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CCOCC(=O)O)CC1.Cl

Computed Properties

• Exact Mass: 424.1320481g/mol
• Monoisotopic Mass: 424.1320481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes